Cas no 200286-02-8 (5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester)

• Product Name: 5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
• CAS No: 200286-02-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1394028
• PubChem ID: 15808525
• Update Time: 2025-04-20

5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
• methyl 7-methoxy-2-methyl-1-benzofuran-5-carboxylate
• DB-143505
• DTXSID40578475
• 200286-02-8
• Methyl 7-methoxy-2-methylbenzofuran-5-carboxylate

• Inchi： 1S/C12H12O4/c1-7-4-8-5-9(12(13)15-3)6-10(14-2)11(8)16-7/h4-6H,1-3H3
• InChI Key： HIGHEFZHDKCTMV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C(=O)OC)C=C(C1=2)OC

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67